Cas no 1693-44-3 (Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl-)

Cyclotetrasiloxane, 2,2,4,4,6,6-hexamethyl-8,8-diphenyl-, is a cyclic siloxane compound featuring a tetrameric silicon-oxygen backbone with methyl and phenyl substituents. Its structure imparts thermal stability, low volatility, and compatibility with silicone-based formulations. The presence of phenyl groups enhances refractive index and UV resistance, making it suitable for high-performance silicones in optical and electronic applications. The compound’s cyclic nature contributes to controlled reactivity, enabling precise polymerization or functionalization in specialty silicone synthesis. Its balanced hydrophobic and organophilic properties facilitate use in coatings, adhesives, and elastomers requiring tailored surface characteristics. The product is valued for its stability and versatility in advanced material science applications.

Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl- structure

1693-44-3 structure

Product Name:Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl-

CAS No:1693-44-3

MF:C₁₈H₂₈O₄Si₄

MW:420.754528999329

CID:182155

PubChem ID:74326

Update Time:2025-06-07

Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl- Chemical and Physical Properties

Names and Identifiers

- Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl-
- 2,2,4,4,6,6-hexamethyl-8,8-diphenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
- 2,2,4,4,6,6-hexamethyl-8,8-diphenylcyclotetrasiloxane
- 1,1,3,3,5,5-Hexamethyl-7,7-diphenylcyclotetrasiloxane
- 2,2-Diphenyl-4,4,6,6,8,8-hexamethylcyclooctanetetrasiloxane
- 2,2,4,4,6,6-Hexamethyl-8,8-diphenylcyclooctanetetrasiloxane
- 2,2,4,4,6,6-hexamethyl-8,8-diphenyl-cyclotetrasiloxane
- 2,2,4,4,6,6-Hexamethyl-8,8-diphenyl-[1,3,5,7,2,4,6,8]cyclotetrasiloxane
- DTXSID60168690
- EINECS 216-895-8
- BOIFXPDTOHPTOD-UHFFFAOYSA-N
- SCHEMBL526011
- 1693-44-3
- Cyclotetrasiloxane, 2,2,4,4,6,6-hexamethyl-8,8-diphenyl-
- NS00045452
- 2,2,4,4,6,6-Hexamethyl-8,8-diphenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocane
- DTXCID1091181
- Inchi： 1S/C18H28O4Si4/c1-23(2)19-24(3,4)21-26(22-25(5,6)20-23,17-13-9-7-10-14-17)18-15-11-8-12-16-18/h7-16H,1-6H3
- InChI Key： BOIFXPDTOHPTOD-UHFFFAOYSA-N
- SMILES： [Si]1(C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O1

Computed Properties

Exact Mass: 420.10644
Monoisotopic Mass: 420.106
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 2
Complexity: 444
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.9A^2

Experimental Properties

Density: 1.06
Boiling Point: 353.9°Cat760mmHg
Flash Point: 146°C
Refractive Index: 1.513
PSA: 36.92
LogP: 3.42840

Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H909965-500g	2,2,4,4,6,6-hexamethyl-8,8-diphenylcyclotetrasiloxane	1693-44-3	>99.0%	500g	2,034.00	2021-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H909966-500g	2,2,4,4,6,6-hexamethyl-8,8-diphenylcyclotetrasiloxane	1693-44-3	99.85%	500g	2,592.00	2021-05-17